Cas no 106660-96-2 (Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-)

• Product Name: Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
• CAS No: 106660-96-2
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 1178540
• Update Time: 2024-08-05

Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-

• Inchi： 1S/C9H17BrO2/c1-6(2)5-9(10,7(3)4)8(11)12/h6-7H,5H2,1-4H3,(H,11,12)
• InChI Key： ICMLGJYSPKTWBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(C(C)C)CC(C)C

Computed Properties

• Exact Mass: 236.04121

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 278.8±13.0 °C(Predicted)
• PSA: 37.3
• pka: 2.94±0.41(Predicted)